Cas no 475057-86-4 (4-hydroxypyridine-2-carbonitrile)

• Product Name: 4-hydroxypyridine-2-carbonitrile
• CAS No: 475057-86-4
• MF: C₆H₄N₂O
• MW: 120.10876083374
• MDL: MFCD08062850
• CID: 833810
• Update Time: 2025-05-20

4-hydroxypyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxypicolinonitrile
• 2-Cyano-4-hydroxypyridine
• 2-PYRIDINECARBONITRILE,4-HYDROXY-
• 2-Pyridinecarbonitrile,4-hydroxy-(9CI)
• 4-oxo-1H-pyridine-2-carbonitrile
• 2-Pyridinecarbonitrile,4-hydroxy
• 4-Hydroxy-2-pyridinecarbonitrile
• AM1022
• 4-Oxo-1,4-dihydropyridine-2-carbonitrile
• 2-Pyridinecarbonitrile, 4-hydroxy-
• 4-HYDROXYPYRIDINE-2-CARBONITRILE
• ICOWSSBPPBHNCA-UHFFFAOYSA-N
• RP19353
• MB05241
• AX8260247
• 4-hydroxypyridine-2-carbonitrile

• MDL： MFCD08062850
• Inchi： 1S/C6H4N2O/c7-4-5-3-6(9)1-2-8-5/h1-3H,(H,8,9)
• InChI Key： ICOWSSBPPBHNCA-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(C#N)=C1

Computed Properties

• Exact Mass: 120.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 241
• Topological Polar Surface Area: 52.9

Experimental Properties

• PSA: 56.65000
• LogP: 0.24658

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 4-hydroxypyridine-2-carbonitrile

Recent Advances in the Study of 4-Hydroxypyridine-2-carbonitrile (CAS: 475057-86-4)

4-Hydroxypyridine-2-carbonitrile (CAS: 475057-86-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the study of 4-hydroxypyridine-2-carbonitrile is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have identified this compound as a promising scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-hydroxypyridine-2-carbonitrile exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic properties, making it a viable candidate for further preclinical evaluation.

In addition to its applications in oncology, 4-hydroxypyridine-2-carbonitrile has been investigated for its potential in treating neurodegenerative diseases. A recent study in ACS Chemical Neuroscience reported that this compound could modulate the activity of glutamate receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The researchers utilized molecular docking and in vitro assays to elucidate the binding interactions and functional effects of the compound, providing a foundation for future drug development efforts.

The synthetic versatility of 4-hydroxypyridine-2-carbonitrile has also been a focus of recent research. A 2022 paper in Organic Letters described a novel, high-yield synthesis route for this compound, utilizing a one-pot reaction that minimizes byproduct formation. This method not only improves the efficiency of production but also enhances the scalability of the process, which is crucial for industrial applications. The study emphasized the importance of optimizing reaction conditions to achieve high purity and yield, which are essential for pharmaceutical-grade materials.

Despite these promising developments, challenges remain in the widespread adoption of 4-hydroxypyridine-2-carbonitrile in drug development. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's unique chemical properties and demonstrated biological activities make it a valuable tool for researchers exploring new therapeutic avenues.

In conclusion, 4-hydroxypyridine-2-carbonitrile (CAS: 475057-86-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its applications in kinase inhibition, neurodegenerative disease modulation, and scalable synthesis highlight its potential as a multifunctional scaffold. Future studies should focus on addressing the current limitations and expanding the scope of its therapeutic applications. This research brief underscores the importance of continued investigation into this compound and its derivatives to unlock its full potential in drug discovery.